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Compound of Interest

Compound Name: Trimethylolmelamine

Cat. No.: B15548211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the properties, synthesis, and

applications of Trimethylolmelamine (CAS No. 1017-56-7). Trimethylolmelamine is a key

industrial chemical, primarily utilized as a crosslinking agent in the textile and coatings

industries. Its ability to form stable, crosslinked networks imparts desirable properties such as

durability, wrinkle resistance, and chemical resistance to various materials. This document

details its chemical and physical characteristics, provides an experimental protocol for its

synthesis, and elucidates its mechanism of action as a crosslinking agent. Furthermore, it

includes a summary of its analytical characterization and addresses the current understanding

of its biological activity.

Chemical and Physical Properties
Trimethylolmelamine, systematically named [[4,6-bis(hydroxymethylamino)-1,3,5-triazin-2-

yl]amino]methanol, is a derivative of melamine characterized by the presence of three

hydroxymethyl groups attached to the amino groups of the triazine ring.[1] This structure is key

to its function as a crosslinking agent.
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Property Value Reference

CAS Number 1017-56-7 [1]

Molecular Formula C₆H₁₂N₆O₃ [1]

Molecular Weight 216.20 g/mol [1]

IUPAC Name

[[4,6-

bis(hydroxymethylamino)-1,3,5

-triazin-2-yl]amino]methanol

[1]

SMILES
C(NC1=NC(=NC(=N1)NCO)N

CO)O
[1]

Appearance
White crystalline powder or

granules

Solubility Soluble in water

Melting Point Decomposes before melting

Synthesis
The synthesis of trimethylolmelamine is typically achieved through the controlled reaction of

melamine with formaldehyde in an aqueous solution under alkaline conditions.[2][3] The

reaction involves the nucleophilic addition of the amino groups of melamine to the carbonyl

carbon of formaldehyde.

Experimental Protocol: Synthesis of
Trimethylolmelamine
This protocol is adapted from established industrial processes.[2][3]

Materials:

Melamine

Formaldehyde solution (37-40% in water)
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Sodium hydroxide (or other suitable base)

Water

Procedure:

Reaction Setup: In a reaction vessel equipped with a stirrer, thermometer, and reflux

condenser, charge the formaldehyde solution and water. The molar ratio of melamine to

formaldehyde is typically maintained between 1:2.5 and 1:3.5.[2][3]

pH Adjustment: Adjust the pH of the solution to a range of 8.0-10.0 using a suitable base,

such as sodium hydroxide. This is crucial for controlling the reaction rate and preventing

unwanted side reactions.

Addition of Melamine: Gradually add melamine to the stirred formaldehyde solution at a

controlled temperature, typically between 40-60 °C.

Reaction: Once the melamine is completely dissolved, heat the reaction mixture to 70-80 °C

and maintain this temperature for 1-3 hours. The progress of the reaction can be monitored

by measuring the amount of free formaldehyde.

Cooling and Crystallization: After the desired degree of methylolation is achieved, cool the

reaction mixture to induce crystallization of the trimethylolmelamine product.

Isolation and Purification: The crystalline product is isolated by filtration or centrifugation. The

collected solid is then washed with water to remove unreacted starting materials and other

impurities.

Drying: The purified trimethylolmelamine is dried under vacuum at a low temperature to

yield a stable, white crystalline powder.
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Synthesis Workflow of Trimethylolmelamine.

Uses and Mechanism of Action
The primary application of trimethylolmelamine is as a crosslinking agent, which stems from

the reactivity of its three hydroxymethyl (-CH₂OH) groups. These groups can react with

molecules containing active hydrogen atoms, such as hydroxyl (-OH), carboxyl (-COOH), and

amide (-CONH₂) groups, to form stable ether or ester linkages. This reaction results in the

formation of a three-dimensional network, which imparts enhanced mechanical strength,

durability, and resistance to heat and chemicals.

Textile Finishing
In the textile industry, trimethylolmelamine is a key component of wrinkle-resistant and

durable press finishes for cellulosic fabrics like cotton. The hydroxymethyl groups of

trimethylolmelamine react with the hydroxyl groups of the cellulose polymer chains under

heat and acidic catalysis. This crosslinking prevents the cellulose chains from slipping past one

another, thereby reducing wrinkling and improving dimensional stability.
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Reactants Crosslinking Reaction Product
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Crosslinking Mechanism with Cellulose.

Industrial Coatings
In the formulation of industrial coatings, such as those used for automotive and appliance

finishes, trimethylolmelamine serves as a crosslinker for polyester, alkyd, and acrylic resins

that possess hydroxyl or carboxyl functional groups. The curing process, typically initiated by

heat, involves the reaction between the hydroxymethyl groups of trimethylolmelamine and the

functional groups of the resin. This results in a hard, durable, and chemically resistant film. The

degree of crosslinking can be controlled by adjusting the formulation and curing conditions to

achieve the desired coating properties.

Analytical Characterization
The characterization of trimethylolmelamine is essential for quality control and research

purposes. The following techniques are commonly employed:
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Technique Expected Observations

Fourier-Transform Infrared (FT-IR)

Spectroscopy

Characteristic absorption bands for O-H

stretching (broad, ~3300 cm⁻¹), N-H stretching

(~3400-3200 cm⁻¹), C-H stretching (~2900

cm⁻¹), C=N stretching of the triazine ring (~1550

cm⁻¹), and C-O stretching (~1050 cm⁻¹).

Mass Spectrometry (MS)

The mass spectrum is expected to show a

molecular ion peak [M]⁺. Fragmentation may

involve the loss of hydroxymethyl groups (-

CH₂OH), water (H₂O), and fragmentation of the

triazine ring.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H NMR: Signals corresponding to the protons

of the hydroxymethyl groups (-CH₂OH) and the

amino groups (-NH-). ¹³C NMR: Resonances for

the carbons of the triazine ring and the

hydroxymethyl groups.

Biological Activity and Signaling Pathways
Currently, there is a lack of significant scientific literature detailing specific biological signaling

pathways directly modulated by trimethylolmelamine. Its primary applications are in industrial

material science, and it is not typically studied in the context of drug development for its

biological activity. Research on melamine and its derivatives has largely focused on their

industrial applications and, in some cases, their toxicity at high concentrations. Professionals in

drug development should be aware that while it is referred to as a "bioactive chemical" in some

commercial contexts, this term is used broadly and does not imply therapeutic activity or a well-

characterized interaction with biological pathways in a pharmacological sense.

Conclusion
Trimethylolmelamine (CAS 1017-56-7) is a versatile industrial chemical with well-established

applications as a crosslinking agent. Its synthesis from readily available starting materials and

the reactivity of its hydroxymethyl groups make it a valuable component in the formulation of

high-performance textiles and coatings. While its industrial properties are well-documented,
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further research into its potential biological interactions, if any, remains an open area. This

guide provides a foundational understanding of trimethylolmelamine for researchers and

scientists in relevant fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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